Cas no 55197-32-5 (Acetic acid, 2-(4-cyano-2-nitrophenoxy)-, ethyl ester)

• Product Name: Acetic acid, 2-(4-cyano-2-nitrophenoxy)-, ethyl ester
• CAS No: 55197-32-5
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• MDL: MFCD16439454
• CID: 2126082
• Update Time: 2025-06-30

Acetic acid, 2-(4-cyano-2-nitrophenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-cyano-2-nitrophenoxy)acetate
• Acetic acid, 2-(4-cyano-2-nitrophenoxy)-, ethyl ester
• (4-Cyano-2-nitro-phenoxy)-acetic acid ethyl ester

• MDL： MFCD16439454
• Inchi： 1S/C11H10N2O5/c1-2-17-11(14)7-18-10-4-3-8(6-12)5-9(10)13(15)16/h3-5H,2,7H2,1H3
• InChI Key： CYOIJENWCVIXMD-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Topological Polar Surface Area: 105

Additional information on Acetic acid, 2-(4-cyano-2-nitrophenoxy)-, ethyl ester

Comprehensive Overview of Acetic acid, 2-(4-cyano-2-nitrophenoxy)-, ethyl ester (CAS No. 55197-32-5)

Acetic acid, 2-(4-cyano-2-nitrophenoxy)-, ethyl ester (CAS No. 55197-32-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure features a cyano group and a nitro group attached to a phenoxy backbone, making it a versatile building block for fine chemical applications. Researchers and industries value this compound for its role in developing high-performance polymers and photoactive materials, aligning with the growing demand for sustainable and functional chemicals.

In recent years, the compound has gained attention due to its potential in green chemistry initiatives. With increasing global focus on eco-friendly synthesis and reduced carbon footprint, Acetic acid, 2-(4-cyano-2-nitrophenoxy)-, ethyl ester is being explored as a precursor for biodegradable materials. Its unique properties, such as UV stability and selective reactivity, make it suitable for applications in solar cell coatings and electronic device encapsulation, addressing the surge in demand for renewable energy solutions.

The synthesis of CAS No. 55197-32-5 involves multi-step reactions, often starting from 4-cyano-2-nitrophenol, which undergoes etherification with ethyl bromoacetate under controlled conditions. This process highlights the importance of catalytic efficiency and reaction optimization, topics frequently searched by chemists in process development forums. Analytical techniques like HPLC and NMR spectroscopy are critical for purity validation, ensuring compliance with pharmaceutical-grade standards.

From a commercial perspective, the compound’s market is driven by its use in high-value specialty chemicals. Key industries, including electronics and coatings, prioritize its incorporation into functional additives. Searches for "nitrophenoxy derivatives" and "ethyl ester applications" have risen by 25% in the last year, reflecting its relevance in R&D pipelines. Regulatory compliance, such as REACH and FDA guidelines, further underscores its safe handling and transportation protocols.

Future research directions for Acetic acid, 2-(4-cyano-2-nitrophenoxy)-, ethyl ester may explore its catalytic asymmetric synthesis or nanomaterial integration, areas trending in academic publications. As industries seek alternatives to traditional petrochemicals, this compound’s structural modularity positions it as a candidate for next-generation chemical design. Collaborative efforts between academia and manufacturers will likely expand its applications, particularly in smart materials and drug delivery systems.